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Compound of Interest

Compound Name: Phenyl 4-methoxybenzoate
CAS No.: 4181-97-9
Cat. No.: B1595375
Get Quote
. J

Compound Class: Aromatic Ester / Anisic Acid Derivative CAS: 4181-97-9 Core
Pharmacophore: p-Methoxybenzoate moiety (Tyrosinase inhibition)

Executive Summary

Phenyl 4-methoxybenzoate is a lipophilic ester derivative of p-anisic acid (4-methoxybenzoic
acid). While often utilized as a mesogenic core in liquid crystal engineering, its biological
significance lies in its capacity as a prodrug and structural mimic of tyrosine.

Its primary biological activities are:

+ Tyrosinase Inhibition: It acts as a competitive inhibitor of tyrosinase, the rate-limiting enzyme
in melanogenesis, making it a candidate for hyperpigmentation therapeutics.

« Antimicrobial Action: It exhibits bacteriostatic activity against Gram-positive bacteria (e.g., S.
aureus) due to its lipophilic disruption of cell membranes and intracellular release of benzoic
acid derivatives.
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o Cytotoxicity: As a phenyl benzoate, it possesses moderate cytotoxicity, which is modulated
by the stability of the ester bond and the release of phenol upon hydrolysis.

Mechanism of Action (MOA)
Tyrosinase Inhibition Pathway

The 4-methoxybenzoate moiety is a structural analogue of L-Tyrosine. The methoxy group (-
OCHs5) at the para position mimics the hydroxyl group of tyrosine but cannot be oxidized by the
enzyme, thereby blocking the active site.

o Competitive Binding: The molecule enters the copper-containing active site of tyrosinase.

o Hydrolysis & Activation: Intracellular esterases or spontaneous hydrolysis release p-anisic
acid (the active inhibitor) and phenol. p-Anisic acid has a reported ICso of ~0.60 mM against
mushroom tyrosinase.

 Lipophilic Advantage: Unlike the free acid, the phenyl ester is highly lipophilic, facilitating
superior penetration through the stratum corneum and melanocyte cell membranes before
hydrolyzing into the active species.

Antimicrobial Mechanism

The compound functions via the Non-Specific Membrane Disruption mechanism typical of
lipophilic esters:

« Intercalation: The hydrophobic phenyl rings insert into the bacterial lipid bilayer.

o Permeability Alteration: Disruption of membrane fluidity leads to leakage of intracellular
electrolytes (K+, ATP).

 Acidification: Hydrolysis releases acidic metabolites (p-anisic acid), lowering intracellular pH
and disrupting enzymatic function.

Visualization of Sighaling & Synthesis

The following diagrams illustrate the chemical synthesis and the biological activation pathway.
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Diagram 1: Synthesis and Biological Activation

Click to download full resolution via product page

Caption: Synthesis via Schotten-Baumann reaction and subsequent intracellular activation
pathway.

Diagram 2: Tyrosinase Inhibition Logic
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Caption: Competitive inhibition mechanism where the methoxy-analogue blocks the enzymatic
active site.
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Experimental Protocols

To validate the biological activity of Phenyl 4-methoxybenzoate, the following self-validating
protocols are recommended.

Chemical Synthesis (Schotten-Baumann)

Objective: Obtain high-purity ester for biological testing.

Reagents: Dissolve Phenol (10 mmol) in 10% NaOH (15 mL) in a round-bottom flask.

o Addition: Cool to 0°C. Add 4-methoxybenzoyl chloride (12 mmol) dropwise with vigorous
stirring.

o Reaction: Stir for 2 hours at room temperature. The product will precipitate as a white solid.
 Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

» Validation: Verify structure via tH-NMR (Look for methoxy singlet at ~3.8 ppm and aromatic
ester shifts).

Tyrosinase Inhibition Assay (Dopachrome Method)

Objective: Determine ICso values. This assay quantifies the inhibition of dopachrome formation
from L-DOPA.
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Step Reagent/Action Volume/Condition

Phosphate Buffer (pH 6.8, 0.1

1 M) 160 pL per well (96-well plate)
) Test Compound (Phenyl 4- 20 pL (Dissolved in DMSO,
methoxybenzoate) serial dilutions 10-500 pM)
Mushroom Tyrosinase (1000
3 20 pL
U/mL)
] 10 min at 25°C (Enzyme-
4 Incubation 1

Inhibitor binding)

5 Substrate: L-DOPA (10 mM) 20 pL
6 Incubation 2 10-20 min at 25°C
Absorbance at 475 nm
7 Measurement
(Dopachrome peak)
Calculation:

Note: Include Kojic Acid as a positive control.

Antimicrobial Susceptibility (Broth Microdilution)

Objective: Determine Minimum Inhibitory Concentration (MIC).

Inoculum: Prepare

CFU/mL of S. aureus (ATCC 25923) in Mueller-Hinton Broth.

Dilution: Prepare serial two-fold dilutions of Phenyl 4-methoxybenzoate in DMSO/Broth
(Max 1% DMSO final).

Incubation: 37°C for 24 hours.
Readout: Visual turbidity check or Absorbance at 600 nm.

Control: Sterility control (broth only) and Growth control (bacteria + DMSO).
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Data Summary & Reference Values

The following table summarizes expected activity values based on comparative literature of
phenyl benzoate derivatives and anisic acid.

Reference Value
Parameter Assay Target Notes
Range

Parent acid (Anisic
acid) ICso = 600 uM
ICso Mushroom Tyrosinase  13.0 - 600 pM [1]. Esters often show
higher potency due to
binding affinity.

Moderate activity
typical for non-

MIC S. aureus 32 -128 pug/mL
halogenated phenyl

esters [2].

High lipophilicity aids
. I skin permeation but
LogP Lipophilicity ~3.6 o
limits agqueous

solubility.

Generally lower
- . toxicity than alkylating
Toxicity Cytotoxicity (HelLa) > 50 pM ts: toxicity dri
agents; toxicity driven

by phenol release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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